Ethyl 4,6,6-tribromo-3,3-dimethylhex-5-enoate

• CAS RN: 59898-04-3
• Molecular Formula: C10H15Br3O2
• Molecular Weight: 406.94 g/mol
• IUPAC Name: ethyl 4,6,6-tribromo-3,3-dimethylhex-5-enoate
• InChI: InChI=1S/C10H15Br3O2/c1-4-15-9(14)6-10(2,3)7(11)5-8(12)13/h5,7H,4,6H2,1-3H3
• InChI Key: JUDQCEYIKMNPPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C)(C)C(C=C(Br)Br)Br

Description

Ethyl 4,6,6-tribromo-3,3-dimethylhex-5-enoate is a useful research compound. Its molecular formula is C10H15Br3O2 and its molecular weight is 406.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Two millileters of an ethanolic solution containing 92 mg (4 mmoles) of sodium was added dropwise to a cold solution of 1.95 g (4 mmoles) of ethyl 4,6,6,6-tetrabromo-3,3-dimethylhexanoate in 10 ml of absolute ethanol. The cooled mixture was stirred for 2 hours, then poured into chilled 1N hydrochloric acid. The acidic mixture was extracted with diethyl ether, and the extract was washed successively with saturated aqueous sodium bicarbonate and sodium chloride. The washed extract was dried over magnesium sulfate and distilled to give 846 mg (52% yield) of ethyl 4,6,6-tribromo-3,3-dimethyl-5-hexenoate, b.p. 130°-133°/0.3 mm.

Synthesis routes and methods II

Procedure details

Two milliliters of an ethanolic solution containing 92 mg (4 mmoles) of sodium was added dropwise to a cold solution of 1.95 g (4 mmoles) of ethyl 4,6,6,6-tetrabromo-3,3-dimethylhexanoate in 10 ml of absolute ethanol. The cooled mixture was stirred for 2 hours, then poured into chilled 1 N hydrochloric acid. The acidic mixture was extracted with diethyl ether, and the extract was washed successively with saturated aqueous sodium bicarbonate and sodium chloride. The washed extract was dried over magnesium sulfate and distilled to give 846 mg (52% yield) of ethyl 4,6,6-tribromo-3,3-dimethyl-5-hexenoate, b.p. 130°-133°/0.3 mm.